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Compound of Interest

Compound Name: MRS4620

Cat. No.: B12419253 Get Quote

Introduction
CM4620, also known as Zegocractin, is a potent and selective inhibitor of the calcium release-

activated calcium (CRAC) channels, which are critical components of cellular calcium signaling.

[1][2][3][4] Specifically, CM4620 targets the Orai1 and Orai2 channels, key components of the

CRAC channel complex, thereby modulating downstream cellular processes.[1][2][5] Due to its

role in regulating calcium influx, CM4620 has emerged as a valuable tool in studying a variety

of physiological and pathological processes, including immune responses and acute

pancreatitis.[3][6][7] This application note provides a detailed protocol for the preparation of

CM4620 stock solutions for use in in vitro and in vivo research settings.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of CM4620 is essential for

the accurate preparation of stock solutions. The table below summarizes key quantitative data

for CM4620.
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Property Value Reference

Synonyms Zegocractin [1][2]

CAS Number 1713240-67-5 [1][3]

Molecular Formula C₁₉H₁₁ClF₃N₃O₃ [1][3][8]

Molecular Weight 421.76 g/mol [1][8][9]

Appearance White to off-white solid [1]

Purity >98% [8]

Solubility (in vitro)
DMSO: ≥ 100 mg/mL (237.10

mM)
[1][2][5][9]

Ethanol: Soluble [8]

Water: Insoluble [5][9]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (in Solvent)
-80°C for 2 years; -20°C for 1

year
[1]

Experimental Protocols
In Vitro Stock Solution Preparation (DMSO)
This protocol describes the preparation of a 10 mM stock solution of CM4620 in Dimethyl

Sulfoxide (DMSO).

Materials:

CM4620 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Protocol:

Aseptic Technique: Perform all steps under a laminar flow hood or in a clean environment to

maintain sterility.

Weighing CM4620: Accurately weigh the desired amount of CM4620 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.2176

mg of CM4620.

Dissolution: Add the weighed CM4620 powder to a sterile microcentrifuge tube. Using a

calibrated micropipette, add the calculated volume of fresh DMSO to the tube. For a 10 mM

solution, if you weighed 4.2176 mg, add 1 mL of DMSO.

Mixing: Vortex the solution until the CM4620 is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[1][9] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one year or at -80°C for up to two years.[1]

Stock Solution Dilution Table (for 1 mL final volume):

Desired Concentration Mass of CM4620 (mg) Volume of DMSO (mL)

1 mM 0.42176 1

5 mM 2.1088 1

10 mM 4.2176 1

20 mM 8.4352 1

50 mM 21.088 1

In Vivo Formulation Preparation
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For in vivo studies, CM4620 can be formulated in various vehicles. Below are examples of

published protocols. It is crucial to select a formulation appropriate for the specific experimental

model and route of administration.

Protocol 1: Suspended Solution for Injection

This protocol yields a 2.08 mg/mL suspended solution suitable for oral or intraperitoneal

injection.[1]

Prepare a 20.8 mg/mL stock solution of CM4620 in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL CM4620 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL.

The final solution is a suspension and may require warming and sonication before

administration.[1]

Protocol 2: Clear Solution for Injection

This protocol yields a clear solution of ≥ 2.08 mg/mL.[1]

Prepare a 20.8 mg/mL stock solution of CM4620 in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL CM4620 DMSO stock solution.

Add 900 µL of Corn Oil and mix thoroughly until a clear solution is obtained.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of CM4620 and the experimental

workflow for preparing a stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/CM-4620.html
https://www.medchemexpress.com/CM-4620.html
https://www.medchemexpress.com/CM-4620.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

Endoplasmic Reticulum (ER)
Ca2+ Store

STIM1
Ca2+ Depletion

Orai1 Channel
Activation Downstream Signaling

(e.g., Cytokine Release)

Increased [Ca2+]i

CM4620
Inhibition

Click to download full resolution via product page

Caption: Mechanism of action of CM4620 in inhibiting CRAC channel activity.
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Caption: Experimental workflow for preparing CM4620 stock solution.

Conclusion
This application note provides a standardized and detailed protocol for the preparation of

CM4620 stock solutions. Adherence to these guidelines will ensure the accurate and

reproducible use of this potent CRAC channel inhibitor in a variety of research applications. It is
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recommended to always use freshly prepared solutions and to consult the specific product

datasheet for any lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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